Cas no 35746-63-5 (3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
• CAS No: 35746-63-5
• MF: C₁₁H₁₃N₃S₂
• MW: 251.371019124985
• CID: 5884342
• PubChem ID: 83380404
• Update Time: 2023-11-20

3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7433688
• 35746-63-5
• 3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C11H13N3S2/c1-2-12-10-13-11(14-16-10)15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,14)
• InChI Key： YVKUTXCQZCZUQO-UHFFFAOYSA-N
• SMILES： S(C1=NSC(=N1)NCC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.05508977g/mol
• Monoisotopic Mass: 251.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.4Ų